Cas no 1780518-29-7 (benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate)

• Product Name: benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate
• CAS No: 1780518-29-7
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 5701090
• PubChem ID: 84715740
• Update Time: 2025-07-12

benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1440414
• Benzyl N-({1-[(chlorosulfonyl)methyl]cyclopropyl}methyl)carbamate
• 1780518-29-7
• benzyl N-[[1-(chlorosulfonylmethyl)cyclopropyl]methyl]carbamate
• BenzylN-({1-[(chlorosulfonyl)methyl]cyclopropyl}methyl)carbamate
• Carbamic acid, N-[[1-[(chlorosulfonyl)methyl]cyclopropyl]methyl]-, phenylmethyl ester
• benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate

• Inchi： 1S/C13H16ClNO4S/c14-20(17,18)10-13(6-7-13)9-15-12(16)19-8-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,15,16)
• InChI Key： LKHOHKKZOMNHEX-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1(CS(Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 480.9±28.0 °C(Predicted)
• pka: 12.65±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate

Benzyl N-({1-(Chlorosulfonyl)methylcyclopropyl}methyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1780518-29-7, commonly referred to as benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a benzyl group with a chlorosulfonyl-substituted cyclopropane ring. The integration of these functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as transition metal-catalyzed cyclopropanation and selective sulfonation. These techniques have not only improved the yield of the synthesis process but also enhanced the purity of the final product, which is critical for its application in sensitive areas such as pharmaceuticals and agrochemicals.

One of the most notable applications of benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate is in the field of materials science. Researchers have demonstrated that this compound can serve as a versatile building block for constructing advanced materials with tailored properties. For instance, its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing high-performance polymers and composites.

In addition to its role in materials science, this compound has also garnered attention in the pharmaceutical industry. Studies have shown that benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate exhibits potential as a precursor for bioactive molecules. Its unique structure allows for the creation of compounds with specific pharmacokinetic profiles, which are essential for drug delivery systems and targeted therapies.

The environmental impact of this compound has also been a focal point of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial and agricultural settings. Findings indicate that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its ecological footprint.

Furthermore, the exploration of benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate in green chemistry has opened new avenues for sustainable synthesis practices. Its use as a catalyst or a reactive intermediate in eco-friendly chemical processes aligns with global efforts to reduce waste and energy consumption in manufacturing.

In conclusion, benzyl N-({1-(chlorosulfonyl)methylcyclopropyl}methyl)carbamate (CAS No. 1780518-29-7) stands out as a multifaceted compound with promising applications across diverse disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in material innovation, drug development, and sustainable chemical practices.